molecular formula C17H17FN6O B5542849 3-fluoro-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide

3-fluoro-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide

Cat. No. B5542849
M. Wt: 340.4 g/mol
InChI Key: KDRVTHFXHYQJKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

"3-fluoro-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide" is a chemical compound with potential applications in various fields. The compound's structure is characterized by the presence of a pyrazolo[3,4-d]pyrimidine scaffold, which is a notable feature in many biologically active compounds.

Synthesis Analysis

The synthesis of compounds similar to "3-fluoro-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide" often involves the reaction of pyrazolo[3,4-d][1,3]oxazines with various primary and secondary amines to form corresponding amides. This method has been utilized for synthesizing fluoro-containing derivatives of pyrazolo[3,4-d]pyrimidines (Eleev, Kutkin, & Zhidkov, 2015).

Molecular Structure Analysis

The molecular structure of such compounds is often characterized using techniques like mass spectroscopy, 1H nuclear magnetic resonance (NMR) spectroscopy, infrared spectroscopy (IR), and X-ray analysis. These techniques provide insights into the structural aspects of the synthesized compounds (Hebishy, Salama, & Elgemeie, 2020).

Scientific Research Applications

Synthesis and Antiviral Applications

A study by Hebishy et al. (2020) highlights the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives, demonstrating significant antiviral activities against the H5N1 influenza virus. This suggests potential research applications of similar compounds in antiviral therapy, particularly in the development of treatments for avian influenza viruses (Hebishy, Salama, & Elgemeie, 2020).

Development of Fluorinated Pyrazoles

Surmont et al. (2011) developed synthetic strategies for 3-amino-4-fluoropyrazoles, highlighting their importance as building blocks in medicinal chemistry. This underscores the role of fluorinated pyrazoles in drug design and synthesis, indicating potential areas of research for compounds with similar structures (Surmont, Verniest, De Schrijver, Thuring, ten Holte, Deroose, & De Kimpe*, 2011).

Applications in Tumor Imaging

Xu et al. (2012) reported on 18F-labeled pyrazolo[1,5-a]pyrimidine derivatives synthesized for tumor imaging with positron emission tomography (PET), illustrating the utility of such compounds in diagnostic imaging and the potential for similar compounds to be used in the detection and monitoring of tumors (Xu et al., 2012).

Anticancer and Anti-inflammatory Applications

Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidine derivatives, evaluating them as anticancer and anti-5-lipoxygenase agents. This indicates the potential application of structurally related compounds in the development of new therapies for cancer and inflammatory diseases (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).

properties

IUPAC Name

3-fluoro-N-[2-[[6-(3-methylpyrazol-1-yl)pyrimidin-4-yl]amino]ethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17FN6O/c1-12-5-8-24(23-12)16-10-15(21-11-22-16)19-6-7-20-17(25)13-3-2-4-14(18)9-13/h2-5,8-11H,6-7H2,1H3,(H,20,25)(H,19,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KDRVTHFXHYQJKN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C=C1)C2=NC=NC(=C2)NCCNC(=O)C3=CC(=CC=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17FN6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-fluoro-N-(2-((6-(3-methyl-1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.